BENGHE Foundational & Exploratory

Check Availability & Pricing

The Role of GSK3179106 in Enteric Nervous
System Research: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: GSK3179106

Cat. No.: B8067863

For Researchers, Scientists, and Drug Development Professionals

Introduction

The enteric nervous system (ENS), often referred to as the "second brain," is a complex
network of neurons that governs gastrointestinal function. Dysregulation of the ENS is
implicated in various disorders, most notably Irritable Bowel Syndrome (IBS), which is
characterized by chronic abdominal pain and altered bowel habits. A key therapeutic target in
this area is the Rearranged during transfection (RET) receptor tyrosine kinase, a critical
component in the development and maintenance of the ENS. GSK3179106 has emerged as a
potent, selective, and gut-restricted inhibitor of RET kinase, showing promise in preclinical
models of visceral hypersensitivity, a hallmark of IBS. This technical guide provides an in-depth
overview of the role of GSK3179106 in ENS research, with a focus on its mechanism of action,
experimental evaluation, and relevant protocols.

Mechanism of Action: RET Kinase Inhibition

GSK3179106 is a small molecule inhibitor that targets the RET receptor tyrosine kinase.[1] The
RET signaling pathway is crucial for the normal development, survival, and function of enteric
neurons.[2] This pathway is activated by the binding of glial cell line-derived neurotrophic factor
(GDNF) family ligands to their corresponding GFRa co-receptors, which then recruit and
activate RET.

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b8067863?utm_src=pdf-interest
https://www.benchchem.com/product/b8067863?utm_src=pdf-body
https://www.benchchem.com/product/b8067863?utm_src=pdf-body
https://www.benchchem.com/product/b8067863?utm_src=pdf-body
https://probechem.com/products_GSK3179106.html
https://www.caymanchem.com/product/24023/gsk3179106
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8067863?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

By selectively inhibiting RET kinase, GSK3179106 effectively dampens the downstream
signaling cascades that contribute to neuronal sensitization and hyperactivity in pathological
states. This targeted action within the gastrointestinal tract makes it a promising candidate for

treating visceral pain associated with IBS without systemic side effects.

RET Signaling Pathway in the Enteric Nervous System
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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